Cas no 106817-54-3 (1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI))

• Product Name: 1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI)
• CAS No: 106817-54-3
• MF: C₆H₆O₂
• MW: 122.065889835358
• CID: 127320
• PubChem ID: 12205424
• Update Time: 2025-04-18

1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol-1,2,3,4,5,6-14C6(9CI)
• HYDROQUINONE, [14C(U)]
• (1,2,3,4,5,6-14C6)Cyclohexa-1,3,5-triene-1,4-diol
• Hydroquinone,[14c(u)]
• DTXSID501302917
• 106817-54-3
• 1,4-Benzenediol-1,2,3,4,5,6-14C6

• Inchi： 1S/C6H6O2/c7-5-1-2-6(8)4-3-5/h1-4,7-8H/i1+2,2+2,3+2,4+2,5+2,6+2
• InChI Key： QIGBRXMKCJKVMJ-YROCTSJKSA-N
• SMILES： O[14C]1[14CH]=[14CH][14C](=[14CH][14CH]=1)O

Computed Properties

• Exact Mass: 122.056
• Monoisotopic Mass: 122.056
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46000
• LogP: 1.09780